Cas no 873792-86-0 (7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro-)

7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro- structure
873792-86-0 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro-
CAS No:873792-86-0
MF:C6H4Cl2N4
MW:203.028758049011
CID:709562
PubChem ID:11506669
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro-
    • 4,5-DICHLORO-1H-PYRROLO[2,3-D]PYRIMIDIN-2-AMINE
    • 4,5-dichloro-7H-pyrrolo[2,3-d]pyrimidin-2-amine
    • DTXSID80467713
    • 873792-86-0
    • Inchi: 1S/C6H4Cl2N4/c7-2-1-10-5-3(2)4(8)11-6(9)12-5/h1H,(H3,9,10,11,12)
    • InChI Key: PCVVGPYKRWHBKE-UHFFFAOYSA-N
    • SMILES: ClC1=CNC2C1=C(N=C(N)N=2)Cl

Computed Properties

  • Exact Mass: 201.9813015g/mol
  • Monoisotopic Mass: 201.9813015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.6Ų

7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro- Pricemore >>

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